1-(4-Methylpiperazin-1-yl)butane-1,3-dione

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 1-(4-methylpiperazin-1-yl)butane-1,3-dione
• InChI: InChI=1S/C9H16N2O2/c1-8(12)7-9(13)11-5-3-10(2)4-6-11/h3-7H2,1-2H3
• InChI Key: QNWDWCWGUTWDNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)N1CCN(CC1)C

Description

1-(4-Methylpiperazin-1-yl)butane-1,3-dione is a useful research compound. Its molecular formula is C9H16N2O2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

28 ml (0.25 mol) 1-(2-hydroxyethyl)piperazine was added dropwise to a solution of 20 g of diketene (0.24 mol) in 300 ml tetrahydrofuran at −5 to 0° C. After 1 h stirring at 0° C. no more starting material was detected by thin layer chromatography. The reaction mixture was evaporated and the residue purified by column chromatography. This gave 33.70 g (0.18 mol, 77% yield) of a colorless oil.